Cas no 941883-03-0 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide
• CAS No: 941883-03-0
• MF: C₂₀H₁₈N₂O₂S₂
• MW: 382.499122142792
• CID: 5499208
• PubChem ID: 18586788
• Update Time: 2025-10-29

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024470759
• VU0501553-1
• 941883-03-0
• F2828-0044
• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylsulfanylphenyl)acetamide
• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-[4-(methylsulfanyl)phenyl]acetamide
• N-(5-acetyl-4-phenylthiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide
• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C20H18N2O2S2/c1-13(23)19-18(15-6-4-3-5-7-15)22-20(26-19)21-17(24)12-14-8-10-16(25-2)11-9-14/h3-11H,12H2,1-2H3,(H,21,22,24)
• InChI Key： NUBTUECWKJCOCN-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(C)=O)C1C=CC=CC=1)NC(CC1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 382.08097017g/mol
• Monoisotopic Mass: 382.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 113Ų

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide

Comprehensive Overview of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide (CAS No. 941883-03-0)

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide (CAS No. 941883-03-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and acetamide functional groups, exhibits potential applications in drug discovery and development. Its molecular structure, which includes a phenyl ring and a methylsulfanyl moiety, makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, which aligns with current trends in personalized medicine and targeted therapy. The compound's CAS No. 941883-03-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide involves multi-step organic reactions, including acetylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for its application in bioactivity assays. The compound's thiazole core is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability in drug candidates.

From an SEO perspective, keywords such as "thiazole derivatives," "acetamide synthesis," and "CAS 941883-03-0 applications" are highly relevant. These terms are frequently queried by researchers and industry professionals seeking information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide. Additionally, the compound's potential in cancer research and neurodegenerative diseases aligns with trending topics in biomedical science, further boosting its online visibility.

Quality control and analytical characterization of CAS No. 941883-03-0 are paramount for ensuring its suitability in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its structural integrity and purity. These methods are critical for meeting the stringent requirements of pharmaceutical-grade compounds, a topic of high interest in peer-reviewed journals and industry forums.

In conclusion, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-4-(methylsulfanyl)phenylacetamide represents a compelling area of study in modern chemistry and drug development. Its unique structural features and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, the compound's CAS No. 941883-03-0 will likely remain a focal point in academic and industrial discussions.